4-(2,5-dioxopyrrolidin-1-yl)-N-(4-(2-methoxyphenyl)thiazol-2-yl)benzamide
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Description
4-(2,5-dioxopyrrolidin-1-yl)-N-(4-(2-methoxyphenyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H17N3O4S and its molecular weight is 407.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Research efforts have focused on synthesizing novel compounds derived from "4-(2,5-dioxopyrrolidin-1-yl)-N-(4-(2-methoxyphenyl)thiazol-2-yl)benzamide" and related structures, exploring their potential as pharmaceutical agents. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized from visnaginone and khellinone derivatives, showcasing significant anti-inflammatory and analgesic properties through COX-1/COX-2 inhibition (Abu‐Hashem et al., 2020).
Antimicrobial and Antioxidant Activities
Several studies have explored the antimicrobial and antioxidant capabilities of derivatives synthesized from this compound. Notably, antimicrobial activity was observed against a range of bacterial and fungal strains, while some compounds demonstrated potent antioxidant activities. This highlights the compound's utility in developing treatments for infections and conditions associated with oxidative stress (Patel et al., 2011); (Tumosienė et al., 2019).
Anticancer and Antiproliferative Effects
The synthesis of derivatives and their evaluation against various cancer cell lines have identified several compounds with notable antiproliferative effects. This suggests potential applications in cancer therapy, with specific compounds showing significant cytotoxicity towards leukemic cells, illustrating the therapeutic promise of derivatives in oncology (Kumar et al., 2014).
Anti-Fatigue Effects
Research into the anti-fatigue properties of benzamide derivatives, including those related to "this compound," has revealed that certain derivatives can enhance the swimming capacity of mice in endurance tests. This indicates potential applications in treatments aimed at improving physical performance and managing fatigue (Wu et al., 2014).
Properties
IUPAC Name |
4-(2,5-dioxopyrrolidin-1-yl)-N-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O4S/c1-28-17-5-3-2-4-15(17)16-12-29-21(22-16)23-20(27)13-6-8-14(9-7-13)24-18(25)10-11-19(24)26/h2-9,12H,10-11H2,1H3,(H,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJZDMNGHHAUJTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.